N-[4-(4-morpholinylsulfonyl)phenyl]-2-(pentyloxy)benzamide

• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)-2-pentoxybenzamide
• InChI: InChI=1S/C22H28N2O5S/c1-2-3-6-15-29-21-8-5-4-7-20(21)22(25)23-18-9-11-19(12-10-18)30(26,27)24-13-16-28-17-14-24/h4-5,7-12H,2-3,6,13-17H2,1H3,(H,23,25)
• InChI Key: WQXASOMYOZKQMX-UHFFFAOYSA-N
• SMILES: CCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3

Description

N-[4-(4-morpholinylsulfonyl)phenyl]-2-(pentyloxy)benzamide, commonly known as MSPPOB, is a chemical compound used in scientific research. It belongs to the class of benzamides and is often used as a tool compound to study various biological processes.

Mechanism of Action

MSPPOB acts as a selective inhibitor of TRPM7 channels. It binds to the channel protein and prevents the influx of calcium ions into the cell. This inhibition of calcium influx leads to the modulation of various cellular processes, including cell migration, proliferation, and differentiation.
Biochemical and Physiological Effects
MSPPOB has been shown to modulate various biochemical and physiological processes. It has been shown to inhibit cancer cell migration and invasion, which makes it a potential therapeutic target for cancer treatment. MSPPOB has also been shown to modulate the activity of TRPM7 channels in the heart, which may have implications for the treatment of cardiac diseases.

Advantages and Limitations for Lab Experiments

MSPPOB has several advantages for lab experiments. It is a highly selective inhibitor of TRPM7 channels and does not affect other ion channels. It is also stable and can be stored for extended periods. However, MSPPOB has some limitations, including its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the use of MSPPOB in scientific research. It can be used to investigate the role of TRPM7 channels in various physiological processes, including cardiovascular diseases, neurodegenerative diseases, and cancer. Future studies can also focus on improving the solubility of MSPPOB to make it more accessible for use in various experiments.
Conclusion
In conclusion, MSPPOB is a chemical compound used in scientific research to investigate the role of TRPM7 channels in various biological processes. It is a highly selective inhibitor of TRPM7 channels and has several advantages for lab experiments. MSPPOB has been shown to modulate various biochemical and physiological processes and has potential applications in the treatment of various diseases. Future studies can focus on improving the solubility of MSPPOB and investigating its role in various physiological processes.

Synthesis Methods

MSPPOB can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 2-(pentyloxy)benzoyl chloride with 4-aminobenzenesulfonamide in the presence of a base to form the intermediate compound. This intermediate is then reacted with morpholine in the presence of a catalyst to yield MSPPOB.

Scientific Research Applications

MSPPOB has been used in various scientific studies to investigate the role of various biological processes. It has been used as a tool compound to study the function of transient receptor potential melastatin 7 (TRPM7) channels, which are involved in various physiological processes, including cell proliferation, differentiation, and death. MSPPOB has also been used to study the role of TRPM7 channels in cancer cell migration and invasion.